Cas no 5459-97-2 (propyl 2-bromobutanoate)
propyl 2-bromobutanoate structure
Product Name:propyl 2-bromobutanoate
CAS No:5459-97-2
MF:C7H13BrO2
MW:209.080921888351
CID:942130
PubChem ID:222313
Update Time:2025-04-19
propyl 2-bromobutanoate Chemical and Physical Properties
Names and Identifiers
-
- propyl 2-bromobutanoate
- 5459-97-2
- SCHEMBL5613234
- NSC-8199
- Propyl 2-bromobutanoate #
- AKOS014313366
- Butyric acid, 2-bromo-, propyl ester
- BJPYPGKBFMZGDQ-UHFFFAOYSA-N
- NSC8199
- DTXSID20278547
-
- Inchi: 1S/C7H13BrO2/c1-3-5-10-7(9)6(8)4-2/h6H,3-5H2,1-2H3
- InChI Key: BJPYPGKBFMZGDQ-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCCC)CC
Computed Properties
- Exact Mass: 208.00989
- Monoisotopic Mass: 208.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.297
- Boiling Point: 195.9°C at 760 mmHg
- Flash Point: 80.6°C
- Refractive Index: 1.457
- PSA: 26.3
- LogP: 2.11310
propyl 2-bromobutanoate Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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